Cas no 2137750-23-1 (3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-)

3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-, is a specialized heterocyclic compound featuring a furan-carboxamide core linked to a tetrahydro-substituted aminopyridinylmethyl group. Its unique structure combines a furan ring with a pyridine moiety, offering potential utility as an intermediate in pharmaceutical or agrochemical synthesis. The presence of both amino and carboxamide functional groups enhances its reactivity, enabling selective modifications for targeted applications. This compound may exhibit favorable solubility and stability properties due to its balanced polar and non-polar characteristics. Its structural complexity makes it a candidate for further exploration in medicinal chemistry, particularly in the development of bioactive molecules or ligands for therapeutic targets.
3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- structure
2137750-23-1 structure
Product Name:3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-
CAS No:2137750-23-1
MF:C11H15N3O2
MW:221.255702257156
CID:5259275
Update Time:2025-06-14

3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-
    • Inchi: 1S/C11H15N3O2/c12-9-2-1-4-13-10(9)6-14-11(15)8-3-5-16-7-8/h1-2,4,8H,3,5-7,12H2,(H,14,15)
    • InChI Key: PJMVLRVBLOWGGQ-UHFFFAOYSA-N
    • SMILES: O1CCC(C(NCC2=NC=CC=C2N)=O)C1

3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-377834-0.05g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
0.05g
$612.0 2023-03-02
Enamine
EN300-377834-0.1g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
0.1g
$640.0 2023-03-02
Enamine
EN300-377834-0.25g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
0.25g
$670.0 2023-03-02
Enamine
EN300-377834-0.5g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
0.5g
$699.0 2023-03-02
Enamine
EN300-377834-1.0g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
1g
$0.0 2023-06-07
Enamine
EN300-377834-2.5g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
2.5g
$1428.0 2023-03-02
Enamine
EN300-377834-5.0g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
5.0g
$2110.0 2023-03-02
Enamine
EN300-377834-10.0g
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide
2137750-23-1
10.0g
$3131.0 2023-03-02

Additional information on 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-

Recent Advances in the Study of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1)

The compound 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-, which contribute to its ability to interact with specific biological targets. The compound's furan and pyridine moieties are believed to play a critical role in its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional structure and interaction sites.

In vitro and in vivo studies have demonstrated that 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- exhibits potent activity against a range of disease-relevant targets. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate that the compound may modulate neurotransmitter receptors, opening avenues for research in neurological disorders.

The synthesis of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- has been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its production. These advancements are critical for scaling up the compound for preclinical and clinical studies.

Despite these promising findings, challenges remain in understanding the full pharmacokinetic and pharmacodynamic profile of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-. Future research should focus on addressing these gaps, including its metabolic stability, toxicity, and potential off-target effects. Collaborative efforts between academia and industry will be essential to accelerate its development.

In conclusion, 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant further investigation to unlock its full therapeutic potential. This brief underscores the importance of continued research and collaboration in advancing this compound toward clinical applications.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd